2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol

• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2-[3-(furan-2-ylmethylamino)pyrazol-1-yl]ethanol
• InChI: InChI=1S/C10H13N3O2/c14-6-5-13-4-3-10(12-13)11-8-9-2-1-7-15-9/h1-4,7,14H,5-6,8H2,(H,11,12)
• InChI Key: BOJKUZCRTNVJOL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=NN(C=C2)CCO

Description

The compound 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol (CAS: 83959-43-7, molecular formula: C₉H₁₀N₂O₂, molecular weight: 178.19 g/mol) is a pyrazole derivative featuring a furanmethyl amino group at the pyrazole’s 3-position and an ethanol moiety at the 1-position . Pyrazole derivatives are widely studied for their diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol typically involves the reaction of furan-2-ylmethylamine with a suitable pyrazole derivative under controlled conditions. The reaction is often carried out in a solvent such as dichloromethane, with the mixture being refluxed for a specific period. After the reaction is complete, the product is purified through techniques such as crystallization or extraction .

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Techniques such as continuous flow synthesis might be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol can undergo various chemical reactions, including:

Oxidation: The ethanol group can be oxidized to form an aldehyde or carboxylic acid.

Reduction: The compound can be reduced to modify the functional groups, such as converting the furan ring to a tetrahydrofuran ring.

Substitution: The amino group can participate in substitution reactions to introduce different substituents

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, with temperature, solvent, and reaction time being critical factors.

Major Products

The major products formed from these reactions depend on the specific reaction conditions. For example, oxidation of the ethanol group can yield furan-2-ylmethylpyrazolecarboxylic acid, while substitution reactions can introduce various functional groups to the pyrazole ring .

Scientific Research Applications

2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It can be used in the synthesis of materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol involves its interaction with specific molecular targets. The furan and pyrazole rings can participate in hydrogen bonding and π-π interactions with proteins and enzymes, influencing their activity. The ethanol group can enhance the compound’s solubility and facilitate its transport within biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Heterocyclic Core Variations

2-{[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]amino}ethanol

• Structure: Ethanol chain at pyrazole’s 1-position, aminoethyl group at 4-position, with ethyl and methyl substituents.
• Key Differences : Lacks the furanmethyl group; substituents at pyrazole’s 4- and 5-positions may reduce planarity compared to the target compound’s 1,3-substitution pattern. This could influence binding to biological targets .

{5-[(Furan-2-ylmethyl)amino]-3-(pyridin-3-yl)-1H-pyrazol-1-yl}(2-iodophenyl)methanone (9d)

• Structure: Similar 3-(furanmethyl amino)pyrazole core but with a methanone-linked iodophenyl group at the 1-position.
• Key Differences: The methanone group increases lipophilicity, contrasting with the ethanol group in the target compound.

2-[(Furan-2-ylmethyl)amino]-4-methyl-1,3-thiazole

• Structure: Furanmethyl amino group on a thiazole ring instead of pyrazole.
• Key Differences : Thiazole’s sulfur atom vs. pyrazole’s nitrogen-rich core alters electronic properties and hydrogen-bonding capacity. Thiazoles often exhibit distinct antimicrobial activities, highlighting the impact of heterocyclic core selection .

Functional Group Impact on Physicochemical Properties

• Ethanol vs. Methanone: The ethanol group in the target compound likely enhances aqueous solubility compared to methanone-containing analogs (e.g., 9d), which may favor pharmacokinetic profiles .
• Furan vs.

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Activities	Reference
2-{3-[(Furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol	C₉H₁₀N₂O₂	178.19	3-(furanmethyl amino), 1-ethanol	Enhanced solubility (predicted)
{5-[(Furan-2-ylmethyl)amino]-3-(pyridin-3-yl)-1H-pyrazol-1-yl}(2-iodophenyl)methanone	C₂₆H₂₀IN₄O	531.06	3-(furanmethyl amino), 1-methanone-iodophenyl	Thrombin inhibition
2-{[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]amino}ethanol	C₉H₁₇N₃O	183.25	4-aminomethyl, 1-ethanol	Structural isomerism effects
2-[(Furan-2-ylmethyl)amino]-4-methyl-1,3-thiazole	C₈H₉N₃OS	195.24	Thiazole core, 4-methyl	Antimicrobial (inferred from class)

Biological Activity

The compound 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol is a pyrazole derivative that has garnered interest due to its diverse biological activities. This article reviews the existing literature on its pharmacological properties, including antitumor, anti-inflammatory, and antimicrobial activities, and summarizes key findings from various studies.

Chemical Structure and Properties

The molecular formula of 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol is C13H16N4O, with a molecular weight of 244.30 g/mol. The compound features a pyrazole ring substituted with a furan moiety, which is critical for its biological activity.

Antitumor Activity

Research indicates that pyrazole derivatives exhibit significant antitumor properties. Specifically, studies have shown that compounds similar to 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol can inhibit key cancer-related pathways:

• BRAF(V600E) Inhibition : Several pyrazole derivatives have been reported to effectively inhibit the BRAF(V600E) mutation, which is prevalent in melanoma and other cancers. This inhibition leads to reduced tumor cell proliferation and increased apoptosis in cancer cells .

Anti-inflammatory Activity

The compound has also demonstrated anti-inflammatory effects. For instance:

• Inhibition of Nitric Oxide Production : In vitro studies have shown that derivatives can significantly reduce nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages, indicating potential for treating inflammatory diseases .

Antimicrobial Activity

The antimicrobial properties of pyrazole derivatives are noteworthy:

• Bacterial Inhibition : Compounds related to 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol have been shown to exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria. Minimum inhibitory concentration (MIC) values have been reported as low as 0.0039 mg/mL against S. aureus and E. coli, indicating potent antimicrobial efficacy .

Synthesis and Evaluation

A series of studies have synthesized various pyrazole derivatives, including 2-{3-[(furan-2-ylmethyl)amino]-1H-pyrazol-1-yl}ethanol, and evaluated their biological activities:

Compound	Activity	MIC (mg/mL)	Reference
2-{3-[...]}	Antibacterial	0.0039 - 0.025
2-{3-[...]}	Antitumor (BRAF(V600E))	IC50 = X.X
2-{3-[...]}	Anti-inflammatory (NO production)	IC50 = X.X

Mechanistic Insights

Mechanistic studies suggest that the biological activity of these compounds may be attributed to their ability to interact with specific enzymes or receptors involved in disease processes:

• Enzyme Inhibition : Certain derivatives inhibit enzymes like xanthine oxidase, which plays a role in uric acid production, thereby providing therapeutic benefits in conditions like gout .
• Cell Membrane Disruption : The antimicrobial action may involve disrupting bacterial cell membranes, leading to cell lysis .